Cas no 877825-67-7 (3-amino-3H,4H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 3-amino-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 877825-67-7
• MF: C₆H₅N₃OS
• MW: 167.188399076462
• MDL: MFCD07847844
• CID: 3109101
• PubChem ID: 9106516
• Update Time: 2025-06-08

3-amino-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-aminothieno[2,3-d]pyrimidin-4(3H)-one
• 3-amino-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 877825-67-7
• 3-aminothieno[2,3-d]pyrimidin-4-one
• CKB82567
• Z166646978
• HMS1776I09
• AKOS023553178
• EN300-23917
• CS-0241843
• G26795

• MDL： MFCD07847844
• Inchi： 1S/C6H5N3OS/c7-9-3-8-5-4(6(9)10)1-2-11-5/h1-3H,7H2
• InChI Key： VQICVMPAIFHFOT-UHFFFAOYSA-N
• SMILES： S1C=CC2C(N(C=NC1=2)N)=O

Computed Properties

• Exact Mass: 167.01533297g/mol
• Monoisotopic Mass: 167.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-amino-3H,4H-thieno[2,3-d]pyrimidin-4-one

Comprehensive Analysis of 3-amino-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 877825-67-7): Properties, Applications, and Research Insights

The compound 3-amino-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 877825-67-7) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science research. This thienopyrimidine derivative has garnered attention due to its unique structural features, which include a fused thiophene and pyrimidine ring system. Researchers are increasingly exploring its applications in drug discovery, particularly as a scaffold for kinase inhibitors and other therapeutic agents.

In recent years, the demand for novel heterocyclic compounds like 3-amino-3H,4H-thieno[2,3-d]pyrimidin-4-one has surged, driven by advancements in precision medicine and targeted therapy. The compound's amino and carbonyl functional groups make it a versatile intermediate for synthesizing more complex molecules. Its CAS No. 877825-67-7 is frequently searched in chemical databases, reflecting its growing importance in academic and industrial settings.

One of the most intriguing aspects of 3-amino-3H,4H-thieno[2,3-d]pyrimidin-4-one is its potential role in addressing drug resistance, a major challenge in modern healthcare. Studies suggest that modifications to its core structure could yield compounds with enhanced bioavailability and selectivity, making it a hot topic in medicinal chemistry forums. Additionally, its low molecular weight and favorable physicochemical properties align with current trends in fragment-based drug design.

The synthesis of CAS No. 877825-67-7 typically involves multi-step reactions, including cyclization and functional group transformations. Researchers emphasize optimizing these processes to improve yield and purity, which are critical for scaling up production. Recent publications have highlighted innovative green chemistry approaches to reduce waste and energy consumption during synthesis, addressing sustainability concerns in the pharmaceutical industry.

Beyond therapeutics, 3-amino-3H,4H-thieno[2,3-d]pyrimidin-4-one shows promise in material science, particularly in developing organic semiconductors and fluorescent probes. Its conjugated system and electron-rich nature make it suitable for applications in optoelectronic devices, a field experiencing rapid growth due to demands for flexible electronics and renewable energy solutions.

Analytical characterization of this compound relies on techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, which are essential for reproducible research. The compound's stability under various conditions is also a subject of investigation, as it impacts storage and handling protocols.

In conclusion, 3-amino-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 877825-67-7) represents a compelling case study in the intersection of chemistry, biology, and materials engineering. Its multifaceted applications and adaptability to modern scientific challenges ensure its continued relevance in cutting-edge research. As interest in personalized medicine and sustainable technologies grows, this compound is poised to play an even more significant role in scientific advancements.